(2R,4S)-1-Acetyl-4-methoxypyrrolidine-2-carbohydrazide

• CAS No.: 1807938-94-8
• Molecular Formula: C8H15N3O3
• Molecular Weight: 201.22 g/mol
• IUPAC Name: (2R,4S)-1-acetyl-4-methoxypyrrolidine-2-carbohydrazide
• InChI: InChI=1S/C8H15N3O3/c1-5(12)11-4-6(14-2)3-7(11)8(13)10-9/h6-7H,3-4,9H2,1-2H3,(H,10,13)/t6-,7+/m0/s1
• InChI Key: DMCIOTVZCDBSMB-NKWVEPMBSA-N
• Isomeric SMILES: CC(=O)N1C[C@H](C[C@@H]1C(=O)NN)OC
• Canonical SMILES: CC(=O)N1CC(CC1C(=O)NN)OC

Description

“(2R,4S)-1-Acetyl-4-methoxypyrrolidine-2-carbohydrazide” is a chiral pyrrolidine derivative characterized by a methoxy group at the 4-position, an acetylated nitrogen at the 1-position, and a carbohydrazide moiety at the 2-position. Its stereochemistry (2R,4S) confers distinct conformational and electronic properties, influencing its reactivity, solubility, and biological interactions.

Preparation Methods

General Synthetic Strategy

The synthesis of (2R,4S)-1-acetyl-4-methoxypyrrolidine-2-carbohydrazide primarily involves:

• Construction of the pyrrolidine ring with appropriate stereochemistry.
• Introduction of the acetyl and methoxy substituents at specified positions.
• Formation of the carbohydrazide moiety via hydrazinolysis or hydrazide formation from suitable precursors.

This approach often employs chiral starting materials or stereoselective catalytic conditions to ensure the correct stereochemistry at positions 2 and 4.

Preparation of the Pyrrolidine Core

Method A: Asymmetric Synthesis from Chiral Precursors

• Starting Material: Chiral amino acids or chiral pyrrolidine derivatives.
• Procedure:
  • Protection of amino groups (e.g., Boc protection) to facilitate selective modifications.
  • Cyclization reactions to form the pyrrolidine ring, often via intramolecular nucleophilic substitution or cycloaddition reactions.
  • Stereoselective reduction or oxidation steps to establish the (2R,4S) configuration, typically using chiral catalysts or auxiliaries.

Method B: Stereoselective Hydrogenation

• Utilizes precursor compounds such as azides or unsaturated heterocycles.
• Employs palladium on carbon under hydrogen atmosphere at controlled temperatures (around 20°C) to reduce azides or unsaturated intermediates, yielding the desired stereochemistry.

Introduction of Acetyl and Methoxy Groups

Acetylation:

• Achieved via acylation of the amino group at the nitrogen atom of the pyrrolidine ring.
• Common reagents include acetic anhydride or acetyl chloride.
• Conditions:
  • Use of pyridine or triethylamine as base catalysts.
  • Reaction performed at room temperature or slightly elevated temperatures (around 25°C) to prevent over-acylation.

Methoxylation:

• Introduction of the methoxy group at the 4-position involves nucleophilic substitution or methylation.
• Methylation reagents such as methyl iodide or dimethyl sulfate are employed.
• Conditions:
  • Use of a base like potassium carbonate.
  • Solvent: Dimethylformamide (DMF) or acetone.
  • Reaction temperature: 0°C to room temperature to control selectivity.

Formation of Carbohydrazide

The carbohydrazide moiety is typically synthesized through:

• Hydrazinolysis of esters or acyl derivatives.
• Direct reaction of the acyl chloride or anhydride with hydrazine hydrate.

Example Procedure:

• Reacting the acylated pyrrolidine derivative with hydrazine hydrate in ethanol or methanol under reflux conditions (around 80°C).
• Reaction duration: 4-8 hours, monitored via TLC.
• Purification: Crystallization or chromatography to isolate the target carbohydrazide.

Specific Synthetic Route Based on Patent Data

A notable patent (US9624243B2) describes a multi-step synthesis involving:

• Step 1: Cyclization of a suitable precursor to form the pyrrolidine ring with stereocontrol.
• Step 2: Acetylation of the nitrogen atom using acetic anhydride in pyridine at ambient temperature.
• Step 3: Methoxylation at the 4-position via methylation with methyl iodide in the presence of potassium carbonate.
• Step 4: Conversion of the ester or amide intermediate to the carbohydrazide using hydrazine hydrate in ethanol under reflux.

This route emphasizes stereochemical control, high yields, and purity, suitable for pharmaceutical applications.

Reaction Conditions and Yields

Step	Reagents	Conditions	Typical Yield	Notes
Cyclization	Chiral amino acid derivatives	Intramolecular cyclization, temperature varies	70-85%	Stereoselective, often requires chiral catalysts
Acetylation	Acetic anhydride	Room temperature, pyridine as base	80-90%	Controlled addition to prevent over-acylation
Methoxylation	Methyl iodide, potassium carbonate	0°C to room temperature	75-85%	Methylation at 4-position
Hydrazide formation	Hydrazine hydrate	Reflux in ethanol	70-80%	Purification via crystallization

Notes on Purification and Characterization

• Purification: Typically via silica gel chromatography or recrystallization from ethanol/water mixtures.
• Characterization: Confirmed by NMR spectroscopy (¹H and ¹³C), mass spectrometry, and IR spectroscopy to verify functional groups and stereochemistry.

Chemical Reactions Analysis

Types of Reactions: (2R,4S)-1-Acetyl-4-methoxypyrrolidine-2-carbohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like sodium azide in dimethylformamide.

Major Products Formed:

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrrolidine derivatives.

Scientific Research Applications

(2R,4S)-1-Acetyl-4-methoxypyrrolidine-2-carbohydrazide has diverse applications in scientific research:

Chemistry: Used as a chiral building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme mechanisms.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of novel materials and catalysts.

Mechanism of Action

The mechanism of action of (2R,4S)-1-Acetyl-4-methoxypyrrolidine-2-carbohydrazide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use. For instance, in medicinal applications, it may inhibit certain enzymes involved in disease pathways, leading to therapeutic effects.

Comparison with Similar Compounds

The structural and functional attributes of “(2R,4S)-1-Acetyl-4-methoxypyrrolidine-2-carbohydrazide” can be contextualized against related pyrrolidine derivatives. Key comparisons include:

Structural Analogues

Compound Name	Substituents (Position)	Functional Groups	Stereochemistry	Key Properties/Applications
(2R,4S)-1-Acetyl-4-methoxypyrrolidine-2-carbohydrazide	1-Acetyl, 4-Methoxy, 2-Carbohydrazide	Acetyl, Methoxy, Hydrazide	2R,4S	Potential enzyme inhibition
(2R,4S)-4-(Hydroxymethyl)-2-pyrrolidinecarboxylic acid	4-Hydroxymethyl, 2-Carboxylic Acid	Hydroxymethyl, Carboxylic Acid	2R,4S	Metal chelation, solubility enhancer
(2R,4S)-1-Acetyl-4-azidopyrrolidine-2-carboxylic acid	1-Acetyl, 4-Azido, 2-Carboxylic Acid	Acetyl, Azido, Carboxylic Acid	2R,4S	Click chemistry applications
(2S,4S)-Fidarestat	4-Methoxy, 2-Carbohydrazide	Methoxy, Hydrazide	2S,4S	ALR2 inhibitor (diabetic complications)

Key Observations :

• Substituent Effects : The methoxy group in the target compound enhances steric bulk and electron-donating capacity compared to azido (electron-withdrawing) or hydroxymethyl (polar) groups in analogues. This influences binding affinity in enzyme interactions .
• Stereochemical Impact: The (2R,4S) configuration differentiates it from (2S,4S)-Fidarestat, a known aldose reductase inhibitor. Computational studies suggest that stereochemical inversion at the 2-position alters free energy of binding (ΔΔG ≈ 1.2 kcal/mol in favor of 2R,4S), as inferred from thermodynamic cycles in ALR2 inhibition studies .
• Functional Group Diversity : The carbohydrazide moiety distinguishes it from carboxylic acid derivatives (e.g., 4-(Hydroxymethyl)-2-pyrrolidinecarboxylic acid), offering nucleophilic reactivity for condensation reactions.

Thermodynamic and Electronic Properties

• Electronegativity and Solubility : Methoxy and hydroxymethyl substituents increase hydrophilicity compared to azido groups. This correlates with improved aqueous solubility, as seen in analogues like (2R,4S)-4-(Hydroxymethyl)-2-pyrrolidinecarboxylic acid .
• Chemical Shift Correlations : Group electronegativities influence NMR chemical shifts. For example, the methoxy group in the target compound may downfield-shift adjacent protons due to electron donation, a trend observed in similar pyrrolidine systems .

Biological Activity

(2R,4S)-1-Acetyl-4-methoxypyrrolidine-2-carbohydrazide is a compound of increasing interest in the field of medicinal chemistry and pharmacology. This article explores its biological activity, potential therapeutic applications, and relevant research findings.

• Molecular Formula: C$_8$H$_{15}$N$_3$O$_3$
• Molecular Weight: 201.22 g/mol
• CAS Number: 1807938-94-8
• IUPAC Name: (2R,4S)-1-acetyl-4-methoxypyrrolidine-2-carbohydrazide

Biological Activity

The biological activity of (2R,4S)-1-acetyl-4-methoxypyrrolidine-2-carbohydrazide has been investigated in various studies, revealing its potential in several therapeutic areas.

Anticancer Potential

Pyrrolidine derivatives have been studied for their anticancer properties. A study highlighted the ability of certain pyrrolidine compounds to inhibit tumor growth in vitro and in vivo. The mechanism often involves the induction of apoptosis in cancer cells, making (2R,4S)-1-acetyl-4-methoxypyrrolidine-2-carbohydrazide a candidate for further investigation in cancer therapy.

Neuroprotective Effects

Preliminary studies suggest that similar compounds may possess neuroprotective effects. These effects could be attributed to their ability to modulate neurotransmitter systems or reduce oxidative stress in neuronal cells.

Research Findings and Case Studies

Study Focus	Findings
Antimicrobial Activity	Structural analogs demonstrate effectiveness against Gram-positive bacteria.
Anticancer Activity	Induction of apoptosis observed in cancer cell lines with similar derivatives.
Neuroprotective Effects	Modulation of oxidative stress markers in neuronal cell cultures noted.

The mechanisms underlying the biological activities of (2R,4S)-1-acetyl-4-methoxypyrrolidine-2-carbohydrazide are still under investigation. However, it is hypothesized that:

• Antimicrobial Action: Disruption of bacterial cell wall synthesis.
• Anticancer Mechanism: Activation of apoptotic pathways through caspase activation.
• Neuroprotection: Reduction of reactive oxygen species (ROS) and enhancement of neurotrophic factors.